Cas no 70723-13-6 ([(5S,6R,8R,9R)-8,9-Diacetyloxy-2-oxo-1,3,7-trioxaspiro[4.4]nonan-6-yl]methyl benzoate)

• Product Name: [(5S,6R,8R,9R)-8,9-Diacetyloxy-2-oxo-1,3,7-trioxaspiro[4.4]nonan-6-yl]methyl benzoate
• CAS No: 70723-13-6
• MF: C₁₈H₁₈O₁₀
• MW: 394.329526424408
• CID: 2670394
• Update Time: 2023-08-06

[(5S,6R,8R,9R)-8,9-Diacetyloxy-2-oxo-1,3,7-trioxaspiro[4.4]nonan-6-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

• 3-C-(Hydroxymethyl)-α-D-xylofuranose 1,2-diacetate 5-benzoate 3,3-carbonate
• 3-C-(Hydroxymethyl)-alpha-D-xylofuranose 1,2-diacetate 5-benzoate 3,3-carbonate
• [(5S,6R,8R,9R)-8,9-Diacetyloxy-2-oxo-1,3,7-trioxaspiro[4.4]nonan-6-yl]methyl benzoate

• Inchi： 1S/C18H18O10/c1-10(19)25-14-16(26-11(2)20)27-13(18(14)9-24-17(22)28-18)8-23-15(21)12-6-4-3-5-7-12/h3-7,13-14,16H,8-9H2,1-2H3/t13-,14+,16+,18+/m1/s1
• InChI Key： RHRSFXITJAYNCY-OAOQPFQOSA-N
• SMILES： O1[C@@H]([C@@H]([C@]2(COC(=O)O2)[C@H]1COC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 640
• Topological Polar Surface Area: 124